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Abstract

Triethylarsine ((CzHs)3As), a significant organoarsenic compound, possesses a unique
combination of physical and chemical properties that make it a valuable reagent in organic
synthesis and a ligand in coordination chemistry. This guide provides a comprehensive
overview of its core characteristics, including detailed summaries of its physical and chemical
data, experimental protocols for its synthesis and key reactions, and an exploration of its
relevance in biological contexts, particularly for professionals in drug development.

Physical Properties

Triethylarsine is a colorless to pale yellow liquid with a characteristic garlic-like odor.[1][2] It is
sensitive to air and should be handled under an inert atmosphere.[3] The key physical
properties of triethylarsine are summarized in the table below for easy reference and
comparison.
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Property Value Reference(s)
Molecular Formula CeHisAs [4]
Molecular Weight 162.11 g/mol [4]
Appearance Colorless to pale yellow liquid [3]
Melting Point -91 °C [2]
Boiling Point 140 °C [2]
Density 1.152 g/cm3 [2]
Flash Point 249 °C [2]
Refractive Index 1.4670 [2]
Vapor Pressure 89z 9.2 mmHg at 25°C 2]
(Predicted)

Chemical Properties and Reactivity

Triethylarsine exhibits a rich and diverse chemical reactivity, primarily centered around the
lone pair of electrons on the arsenic atom and the polarity of the As-C bonds. Its chemical
behavior is characterized by its nucleophilicity, its ability to act as a ligand for transition metals,
and its susceptibility to oxidation.

Basicity and Nucleophilicity
The arsenic atom in triethylarsine possesses a lone pair of electrons, rendering the molecule

basic and nucleophilic. It readily reacts with electrophiles such as acids and alkyl halides.

o Reaction with Acids: Triethylarsine reacts with protic acids to form arsonium salts. For
instance, with hydrobromic acid, it would form triethylarsonium bromide.

o Reaction with Alkyl Halides: As a nucleophile, triethylarsine reacts with alkyl halides to form
quaternary arsonium salts.[5] A classic example is the reaction with methyl iodide to yield
triethymethylarsonium iodide.

Oxidation Reactions
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Triethylarsine is sensitive to air and can be oxidized by various oxidizing agents. The trivalent
arsenic center can be oxidized to the pentavalent state.

» Reaction with Halogens: Triethylarsine reacts with halogens like iodine to form
diiodotriethylarsorane, a pentavalent arsenic compound.

Coordination Chemistry

Triethylarsine is an effective ligand in coordination chemistry, readily forming complexes with a
variety of transition metals. It functions as a soft ligand, preferring to bind with soft metal
centers. Its coordination properties are crucial in its application as a catalyst in various organic
transformations.

Experimental Protocols

This section provides detailed experimental methodologies for the synthesis of triethylarsine
and some of its key reactions. These protocols are intended to be illustrative and should be
adapted and optimized based on specific laboratory conditions and safety protocols.

Synthesis of Triethylarsine via Grighard Reaction

This protocol describes a common and versatile method for the preparation of triethylarsine
using a Grignard reagent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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